Cas no 256519-15-0 (2-Chloro-5-ethylbenzo[d]oxazole)

2-Chloro-5-ethylbenzo[d]oxazole is a heterocyclic compound featuring a chloro-substituted benzo[d]oxazole core with an ethyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the ethyl moiety contributes to lipophilicity, influencing solubility and binding properties. Its benzo[d]oxazole scaffold is notable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactivity. Purity and stability are critical for consistent performance in synthetic workflows.

2-Chloro-5-ethylbenzo[d]oxazole structure

256519-15-0 structure

Product Name:2-Chloro-5-ethylbenzo[d]oxazole

CAS No:256519-15-0

MF:C₉H₈ClNO

MW:181.618921279907

CID:4820159

PubChem ID:14169814

Update Time:2025-06-07

2-Chloro-5-ethylbenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-ethylbenzo[d]oxazole
- Benzoxazole, 2-chloro-5-ethyl-
- 2-chloro-5-ethyl-1,3-benzoxazole
- Inchi： 1S/C9H8ClNO/c1-2-6-3-4-8-7(5-6)11-9(10)12-8/h3-5H,2H2,1H3
- InChI Key： FSSSPMJNIVDADB-UHFFFAOYSA-N
- SMILES： ClC1=NC2=C(C=CC(=C2)CC)O1

Computed Properties

Exact Mass: 181.0294416g/mol
Monoisotopic Mass: 181.0294416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 26

2-Chloro-5-ethylbenzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081000586-1g	2-Chloro-5-ethylbenzo[d]oxazole	256519-15-0	98%	1g	$1740.00	2023-09-02
Alichem	A081000586-10g	2-Chloro-5-ethylbenzo[d]oxazole	256519-15-0	98%	10g	$12,687.80	2022-03-31
1PlusChem	1P027X92-50mg	2-chloro-5-ethyl-1,3-benzoxazole	256519-15-0	95%	50mg	$255.00	2023-12-18
1PlusChem	1P027X92-100mg	2-chloro-5-ethyl-1,3-benzoxazole	256519-15-0	95%	100mg	$350.00	2023-12-18
1PlusChem	1P027X92-250mg	2-chloro-5-ethyl-1,3-benzoxazole	256519-15-0	95%	250mg	$491.00	2023-12-18
1PlusChem	1P027X92-500mg	2-chloro-5-ethyl-1,3-benzoxazole	256519-15-0	95%	500mg	$737.00	2023-12-18
1PlusChem	1P027X92-1g	2-chloro-5-ethyl-1,3-benzoxazole	256519-15-0	95%	1g	$926.00	2023-12-18
1PlusChem	1P027X92-2.5g	2-chloro-5-ethyl-1,3-benzoxazole	256519-15-0	95%	2.5g	$1756.00	2023-12-18
1PlusChem	1P027X92-5g	2-chloro-5-ethyl-1,3-benzoxazole	256519-15-0	95%	5g	$2569.00	2023-12-18
1PlusChem	1P027X92-10g	2-chloro-5-ethyl-1,3-benzoxazole	256519-15-0	95%	10g	$3779.00	2023-12-18